Cas no 2171623-32-6 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidothian-4-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidothian-4-yl}acetic acid
• CAS No: 2171623-32-6
• MF: C₂₇H₂₈N₂O₅S
• MW: 492.586626052856
• CID: 6481938
• PubChem ID: 165510049
• Update Time: 2025-07-02

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidothian-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidothian-4-yl}acetic acid
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]thian-4-yl}acetic acid
• 2171623-32-6
• EN300-1552110

• Inchi： 1S/C27H28N2O5S/c1-2-7-23(25(32)29-27(16-24(30)31)12-14-35-15-13-27)28-26(33)34-17-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h1,3-6,8-11,22-23H,7,12-17H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： XFJLSTFNGHLBMC-UHFFFAOYSA-N
• SMILES： S1CCC(CC(=O)O)(CC1)NC(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.17189317g/mol
• Monoisotopic Mass: 492.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 130Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidothian-4-yl}acetic acid

Introduction to 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidothian-4-yl}acetic acid (CAS No. 2171623-32-6) in Modern Chemical and Biomedical Research

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidothian-4-yl}acetic acid, identified by its CAS number 2171623-32-6, represents a sophisticated compound with significant implications in the realms of chemical biology and pharmaceutical development. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in modulating biological pathways and its role as a key intermediate in the synthesis of bioactive molecules.

The structural composition of this compound is notable for its integration of multiple functional groups, including an amino acid derivative and a thiourea moiety, which are strategically positioned to interact with biological targets. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility as a building block in peptide synthesis and drug design, providing stability and reactivity that are critical for medicinal chemistry applications.

In recent years, the demand for innovative compounds with targeted biological activities has driven extensive research into molecules like 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidothian-4-yl}acetic acid. The Fmoc moiety, in particular, has become indispensable in solid-phase peptide synthesis (SPPS), enabling high-yield and high-purity peptide assembly. This has opened up new avenues for the development of therapeutic peptides and peptidomimetics, which are increasingly recognized for their efficacy in treating a wide range of diseases.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the amino acid derivative and the thiourea group creates a versatile platform that can be modified to target specific enzymes or receptors implicated in various pathological conditions. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on proteases involved in inflammation and cancer progression. These findings align with the broader trend in drug development towards small molecules that can modulate complex biological networks.

The thiourea moiety, in particular, has been identified as a key pharmacophore in several lead compounds that have advanced into clinical trials. Its ability to form hydrogen bonds and coordinate with metal ions makes it an attractive feature for designing molecules with enhanced binding affinity. In the context of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidothian-4-yl}acetic acid, this moiety likely contributes to its interactions with biological targets, thereby influencing its pharmacological profile.

Recent advancements in computational chemistry have further accelerated the exploration of this compound's potential. Molecular docking studies have been instrumental in predicting how modifications to the structure might enhance binding affinity or selectivity. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries, thereby reducing the time and cost associated with traditional drug discovery processes.

The role of fluorenylmethoxycarbonyl (Fmoc) protecting groups extends beyond peptide synthesis; they are also employed in the synthesis of other bioactive molecules, including natural product analogs and heterocyclic compounds. The stability provided by Fmoc groups ensures that reactive intermediates remain intact during synthetic transformations, allowing for precise control over molecular architecture. This is particularly important when designing complex molecules like 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidothian-4-ylylacetic acid, where multiple functional groups must be incorporated without compromising overall integrity.

In conclusion, 2-{4-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)pent--ynamidothian--ylylacetic acid (CAS No. 2171623--32--6) stands as a testament to the ingenuity of modern chemical biology. Its multifunctional design offers unique opportunities for therapeutic intervention, while its structural features make it an invaluable tool for synthetic chemists. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly significant role in both academic research and industrial drug development.